(4-Thiophenyl)-naphth-1-yl-ketone

• Molecular Formula: C15H10OS
• Molecular Weight: 238.31 g/mol
• IUPAC Name: naphthalen-1-yl(thiophen-3-yl)methanone
• InChI: InChI=1S/C15H10OS/c16-15(12-8-9-17-10-12)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H
• InChI Key: VVJUGVBWEPGJSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CSC=C3

Description

(4-Thiophenyl)-naphth-1-yl-ketone is a useful research compound. Its molecular formula is C15H10OS and its molecular weight is 238.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-naphthoic acid (8 g, 46.46 mmol), thiophenol (8 ml, 78.05 mmol) and polyphosphoric acid (80 g) was heated for 12 hours on water bath at 80 EC. Reaction mixture was poured onto ice water and extracted with ethylacetate. The organic layer was washed with water, dried over anhydrous sodium sulfate and concentrated to give oil, which was crystallized from methanol to give the desired compound.